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Introduction

cis-Bis(acetonitrile)dichloroplatinum(ll), with the formula cis-(CH3sCN)zPtClz, is a versatile
and reactive platinum(ll) complex. Its labile acetonitrile ligands make it an excellent precursor
for a variety of platinum-catalyzed reactions in homogeneous catalysis. This document
provides detailed application notes and protocols for the synthesis of this catalyst and its use in
the cycloisomerization of enynes, a powerful carbon-carbon bond-forming reaction in organic
synthesis. While direct, detailed protocols for many applications of cis-(CH3CN)2PtCl2 are not
extensively published, its utility can be inferred from the catalytic activity of the closely related
and often in-situ formed PtClz. This guide presents a representative protocol for enyne
cycloisomerization, leveraging the solubility and convenience of the acetonitrile complex as a
catalyst precursor.

Synthesis of cis-Bis(acetonitrile)dichloroplatinum(ll)

A reliable method for the synthesis of cis-bis(acetonitrile)dichloroplatinum(ll) involves the
reaction of potassium tetrachloroplatinate(ll) (K=PtCl4) with acetonitrile.

Experimental Protocol: Synthesis of cis-(CHzCN)2PtClI:
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Materials:

o Potassium tetrachloroplatinate(Il) (Kz=PtCla4)

o Acetonitrile (CHsCN), reagent grade

o Water, deionized

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

« Filtration apparatus (e.g., Biichner funnel and filter paper)
¢ Schlenk line or inert atmosphere setup (optional, but recommended)
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve
potassium tetrachloroplatinate(ll) (1.0 g, 2.4 mmol) in a mixture of deionized water (10 mL)
and acetonitrile (10 mL).

o Heat the reaction mixture to reflux with vigorous stirring. The color of the solution will
gradually change from reddish-brown to pale yellow.

e Maintain the reflux for 4-6 hours to ensure complete reaction.
 After the reflux period, allow the reaction mixture to cool to room temperature.
e Reduce the volume of the solvent in vacuo to approximately 5 mL.

e Cool the concentrated solution in an ice bath for 1-2 hours to precipitate the yellow
crystalline product.
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o Collect the solid product by vacuum filtration and wash it with a small amount of cold diethyl

ether.

e Dry the product under vacuum to obtain pure cis-bis(acetonitrile)dichloroplatinum(ll).

Expected Yield: 70-80%

Diagram: Experimental Workflow for Catalyst Synthesis

Synthesis of cis-(CH3CN)2PICI2

(Dlsso Ive K2PICI4 in H20/CH3CN)—>(Rei\ux for 4-6 hoursj—»(cool to Room Temperalure)—V[Concemrale in vacuo}—»(Preclpllale in lce Ba:tD—»(Fmer and Wast)—»E]ry under vacuumj—»

ization Protocol
(Add 1,6-Enyne to SO\VEHD—D[AKM cis-(CH3CN)2PtCI2 SD\ul\cDﬁ[Heat Reaction Mlxlure]—’[Mcmlar Reaction Prcgressjﬁ[workup and C jﬁ( by Ct ]—> Isolated Product

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Catalytic Cycle of Enyne Cycloisomerization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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